Cas no 1236258-13-1 (2-Amino-N-cyclohexyl-N,3-dimethylbutanamidehydrochloride)

• Product Name: 2-Amino-N-cyclohexyl-N,3-dimethylbutanamidehydrochloride
• CAS No: 1236258-13-1
• MF: C₁₂H₂₅ClN₂O
• MW: 248.792702436447
• CID: 1075653
• PubChem ID: 56831852
• Update Time: 2025-06-14

2-Amino-N-cyclohexyl-N,3-dimethylbutanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide hydrochloride
• 1236258-13-1
• 2-amino-N-cyclohexyl-N,3-dimethylbutanamide;hydrochloride
• AKOS015847748
• 2-Amino-N-cyclohexyl-N,3-dimethylbutanamidehydrochloride

• MDL： MFCD13562081
• Inchi： 1S/C12H24N2O.ClH/c1-9(2)11(13)12(15)14(3)10-7-5-4-6-8-10;/h9-11H,4-8,13H2,1-3H3;1H
• InChI Key： PZZFEYJMEXLAKR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 248.1655411g/mol
• Monoisotopic Mass: 248.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-N-cyclohexyl-N,3-dimethylbutanamidehydrochloride

Comprehensive Overview of 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide Hydrochloride (CAS No. 1236258-13-1)

2-Amino-N-cyclohexyl-N,3-dimethylbutanamide hydrochloride (CAS No. 1236258-13-1) is a specialized organic compound with a unique molecular structure, combining an amide backbone with a cyclohexyl substituent. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug development and intermediate synthesis. The presence of both amino and amide functional groups makes it a versatile building block for designing novel therapeutic agents, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for high-purity chemical intermediates like 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide hydrochloride has surged, driven by advancements in precision medicine and small-molecule drug discovery. Researchers frequently search for CAS 1236258-13-1 solubility, synthesis protocols, and stability under physiological conditions, reflecting its relevance in preclinical studies. The compound’s hydrochloride salt form enhances its solubility in aqueous systems, a critical factor for bioavailability assessments.

The structural features of 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide hydrochloride include a sterically hindered cyclohexyl group, which may influence its binding affinity to biological targets. This aligns with current trends in computational chemistry, where molecular docking studies prioritize compounds with conformational rigidity. Notably, the N,3-dimethylbutanamide moiety is analogous to motifs found in neuromodulators, sparking interest in its potential CNS permeability—a hot topic in blood-brain barrier research.

From a synthetic chemistry perspective, CAS 1236258-13-1 is often explored for its green chemistry compatibility. Questions like "Can 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide be synthesized via catalytic amidation?" are common in academic forums, highlighting the shift toward sustainable methodologies. Analytical techniques such as HPLC purity profiling and NMR structural validation are essential for quality control, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

Beyond pharmaceuticals, this compound’s ligand-like properties have implications for material science, particularly in designing metal-organic frameworks (MOFs). Its amino-amide synergy could facilitate chelation, a property leveraged in catalyst design. Such interdisciplinary applications resonate with searches for multi-functional chemical building blocks, a niche where 1236258-13-1 holds untapped potential.

In summary, 2-Amino-N-cyclohexyl-N,3-dimethylbutanamide hydrochloride exemplifies the convergence of medicinal chemistry and materials innovation. Its CAS registry number (1236258-13-1) serves as a gateway for researchers seeking reproducible data on its physicochemical properties, safety profiles, and scalable synthesis—all critical for translational research in the era of AI-driven drug discovery.